Cas no 388072-39-7 ((3-Bromo-4-fluorophenyl)methanamine)

• Product Name: (3-Bromo-4-fluorophenyl)methanamine
• CAS No: 388072-39-7
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD06212758
• CID: 1491049
• PubChem ID: 2724902
• Update Time: 2025-11-02

(3-Bromo-4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-4-fluoro-
• (3-bromo-4-fluorophenyl)methanamine
• 3-BROMO-4-FLUOROBENZYL AMINE
• 3-bromo-4-fluoro-benzylamine
• MFCD06212758
• DB-339198
• 388072-39-7
• STR05001
• SCHEMBL51845
• WIRTWOIWFFCEPB-UHFFFAOYSA-N
• DTXSID30369278
• AKOS000140661
• [(3-bromo-4-fluorophenyl)methyl]amine
• CS-0134978
• 3-BROMO-4-FLUOROBENZYLAMINE
• SB77522
• EN300-35234
• 1-(3-bromo-4-fluorophenyl)methanamine
• (3-Bromo-4-fluorophenyl)methanamine

• MDL： MFCD06212758
• Inchi： 1S/C7H7BrFN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H,4,10H2
• InChI Key： WIRTWOIWFFCEPB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN)F

Computed Properties

• Exact Mass: 202.97461
• Monoisotopic Mass: 202.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Bromo-4-fluorophenyl)methanamine

Comprehensive Guide to (3-Bromo-4-fluorophenyl)methanamine (CAS No. 388072-39-7): Properties, Applications, and Market Insights

(3-Bromo-4-fluorophenyl)methanamine (CAS No. 388072-39-7) is a specialized aromatic amine compound with significant applications in pharmaceutical and agrochemical research. This bromo-fluorinated benzylamine derivative has gained attention due to its unique structural features, which make it a valuable intermediate in organic synthesis. The presence of both bromine and fluorine substituents on the phenyl ring enhances its reactivity and potential for further functionalization, opening doors to diverse synthetic pathways.

The molecular structure of (3-Bromo-4-fluorophenyl)methanamine consists of a benzene ring substituted with bromine at the 3-position and fluorine at the 4-position, with an aminomethyl group at the 1-position. This specific arrangement of substituents creates electronic effects that influence the compound's reactivity in various chemical transformations. Researchers particularly value this halogenated benzylamine for its role in cross-coupling reactions, where the bromine atom serves as an excellent leaving group in palladium-catalyzed processes.

In pharmaceutical applications, (3-Bromo-4-fluorophenyl)methanamine serves as a crucial building block for the development of novel drug candidates. The compound's structural features allow medicinal chemists to explore new chemical space in drug discovery programs targeting central nervous system disorders, inflammatory conditions, and metabolic diseases. Recent studies have highlighted its potential in creating selective enzyme inhibitors and receptor modulators, making it a sought-after intermediate in preclinical research.

The agrochemical industry also benefits from derivatives of (3-Bromo-4-fluorophenyl)methanamine, where its structural motifs contribute to the development of new crop protection agents. The introduction of fluorine atoms in agrochemicals often enhances their biological activity, lipophilicity, and metabolic stability, while the bromine substituent provides a handle for further structural modifications. These properties make this compound particularly valuable in the design of next-generation pesticides and herbicides with improved environmental profiles.

From a synthetic chemistry perspective, (3-Bromo-4-fluorophenyl)methanamine offers multiple advantages. The compound demonstrates good stability under standard storage conditions, typically requiring protection from light and moisture. Its moderate solubility in common organic solvents facilitates various synthetic operations, while the presence of both electron-withdrawing (bromine and fluorine) and electron-donating (amine) groups creates interesting electronic properties that can be exploited in regioselective reactions.

Recent advancements in flow chemistry and continuous processing have created new opportunities for utilizing (3-Bromo-4-fluorophenyl)methanamine in more efficient synthetic routes. The compound's well-defined reactivity makes it suitable for automated synthesis platforms, aligning with the pharmaceutical industry's growing interest in process intensification and green chemistry initiatives. These developments have increased demand for high-quality batches of this intermediate from reliable suppliers.

The global market for halogenated aromatic amines like (3-Bromo-4-fluorophenyl)methanamine has shown steady growth, driven by expanding research activities in both pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound, with most commercial suppliers offering certificates of analysis that typically report purity levels ≥95%. Researchers frequently search for information about synthetic protocols, safety data, and supplier availability when working with this material.

Environmental and regulatory considerations play an important role in the handling and disposal of (3-Bromo-4-fluorophenyl)methanamine. While not classified as highly hazardous, proper laboratory practices should be followed, including the use of appropriate personal protective equipment and engineering controls. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in light of increasing focus on sustainable chemistry practices throughout the chemical industry.

Future research directions involving (3-Bromo-4-fluorophenyl)methanamine may explore its potential in materials science applications, particularly in the development of specialty polymers and advanced materials. The combination of aromaticity, halogen substituents, and amine functionality offers intriguing possibilities for creating novel materials with tailored electronic or mechanical properties. Additionally, the compound's utility in metal-organic frameworks (MOFs) and other porous materials represents an emerging area of investigation.

For researchers seeking alternatives or derivatives of (3-Bromo-4-fluorophenyl)methanamine, several structurally related compounds may be of interest. These include various halogen-substituted benzylamines with different patterns of substitution, as well as protected versions of the amine functionality (such as carbamates or amides) that might offer advantages in specific synthetic applications. The choice of derivative often depends on the particular requirements of the synthetic sequence and the desired properties of the final target molecule.

In conclusion, (3-Bromo-4-fluorophenyl)methanamine (CAS No. 388072-39-7) represents a versatile and valuable building block in modern organic synthesis. Its unique combination of substituents and functional groups makes it particularly useful for pharmaceutical and agrochemical research, while ongoing developments in synthetic methodology continue to expand its potential applications. As research in these fields advances, the importance of well-characterized, high-quality intermediates like this bromo-fluorinated benzylamine will only continue to grow.